Cas no 1807196-84-4 (Ethyl 5-chloro-4-cyano-2-formylphenylacetate)

• Product Name: Ethyl 5-chloro-4-cyano-2-formylphenylacetate
• CAS No: 1807196-84-4
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4945336
• Update Time: 2025-06-08

Ethyl 5-chloro-4-cyano-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-cyano-2-formylphenylacetate

• Inchi： 1S/C12H10ClNO3/c1-2-17-12(16)5-8-4-11(13)9(6-14)3-10(8)7-15/h3-4,7H,2,5H2,1H3
• InChI Key： FGRPVDWQWXCAJV-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC(C=O)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-chloro-4-cyano-2-formylphenylacetate

Recent Advances in the Research of Ethyl 5-chloro-4-cyano-2-formylphenylacetate (CAS: 1807196-84-4)

Ethyl 5-chloro-4-cyano-2-formylphenylacetate (CAS: 1807196-84-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique chloro, cyano, and formyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. The research team utilized Ethyl 5-chloro-4-cyano-2-formylphenylacetate as a building block for developing selective JAK2 inhibitors, achieving significant improvements in potency and selectivity compared to previous generations of compounds. The presence of both electron-withdrawing (cyano and chloro) and electron-donating (formyl) groups in the phenyl ring was found to be crucial for optimal binding to the kinase domain.

In the area of synthetic methodology, a recent breakthrough published in Organic Letters (2024) described an improved synthetic route for Ethyl 5-chloro-4-cyano-2-formylphenylacetate with enhanced yield and purity. The new protocol employs a palladium-catalyzed cyanation followed by a controlled Vilsmeier-Haack formylation, achieving an overall yield of 78% compared to the traditional 45-50% yields. This advancement is particularly significant for scaling up production while maintaining the compound's high purity required for pharmaceutical applications.

Pharmacological studies have revealed interesting properties of derivatives based on this scaffold. Research published in Bioorganic & Medicinal Chemistry (2023) demonstrated that structural analogs of Ethyl 5-chloro-4-cyano-2-formylphenylacetate exhibit potent anti-inflammatory activity through selective modulation of COX-2 enzyme. The lead compound from this series showed a 15-fold selectivity for COX-2 over COX-1, with an IC50 of 0.18 μM, suggesting potential for developing new NSAIDs with reduced gastrointestinal side effects.

Recent computational studies have provided deeper insights into the molecular interactions of this compound. Molecular docking and dynamics simulations published in the Journal of Chemical Information and Modeling (2024) revealed that the formyl group plays a critical role in forming hydrogen bonds with key amino acid residues in target proteins, while the chloro and cyano groups contribute to hydrophobic interactions and π-stacking. These findings are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

The compound's potential extends beyond small molecule therapeutics. A 2024 study in ACS Chemical Biology reported its use in developing PROTACs (Proteolysis Targeting Chimeras), where Ethyl 5-chloro-4-cyano-2-formylphenylacetate derivatives served as effective warheads for targeted protein degradation. The researchers achieved selective degradation of several disease-relevant proteins with nanomolar DC50 values, opening new avenues for drug discovery in oncology and neurodegenerative diseases.

Looking forward, the versatility of Ethyl 5-chloro-4-cyano-2-formylphenylacetate as a synthetic intermediate and its demonstrated biological activities position it as a valuable scaffold in medicinal chemistry. Ongoing research is exploring its applications in developing treatments for various conditions, including cancer, inflammatory diseases, and central nervous system disorders. The compound's unique combination of functional groups offers multiple points for structural modification, enabling fine-tuning of pharmacological properties to meet specific therapeutic needs.